Cas no 220371-24-4 ([2,2-Bi-1H-pyrrole]-4-carboxaldehyde (9CI))

[2,2-Bi-1H-pyrrole]-4-carboxaldehyde (9CI) structure
220371-24-4 structure
Product Name:[2,2-Bi-1H-pyrrole]-4-carboxaldehyde (9CI)
CAS No:220371-24-4
MF:C9H8N2O
MW:160.17262172699
CID:243924
PubChem ID:15832032
Update Time:2025-04-19

[2,2-Bi-1H-pyrrole]-4-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2,2-Bi-1H-pyrrole]-4-carboxaldehyde (9CI)
    • 5-(1H-pyrrol-2-yl)-1H-pyrrole-3-carbaldehyde
    • DTXSID90578703
    • 220371-24-4
    • 1H,1'H-[2,2'-Bipyrrole]-4-carbaldehyde
    • [2,2-Bi-1H-pyrrole]-4-carboxaldehyde(9ci)
    • Inchi: 1S/C9H8N2O/c12-6-7-4-9(11-5-7)8-2-1-3-10-8/h1-6,10-11H
    • InChI Key: QIANXWZQRAOBNF-UHFFFAOYSA-N
    • SMILES: O=CC1=CNC(=C1)C1=CC=CN1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 48.6Ų

Experimental Properties

  • PSA: 48.65
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